1-(1-H-Pyrrol-2-ylcarbonyl)-4-piperidone ethylene ketal

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decan-8-yl(1H-pyrrol-2-yl)methanone
• InChI: InChI=1S/C12H16N2O3/c15-11(10-2-1-5-13-10)14-6-3-12(4-7-14)16-8-9-17-12/h1-2,5,13H,3-4,6-9H2
• InChI Key: TWAAXEBNMWZBBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)C3=CC=CN3

Description

1-(1-H-Pyrrol-2-ylcarbonyl)-4-piperidone ethylene ketal is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(1H-pyrrole-2-carbonyl)imidazole (0.54 g, 3.4 mnmol) and 4-piperidone ethylene ketal (0.43 ml, 3.4 mmol) in THF (10 ml) was heated at reflux for 1 h. The mixture was cooled and evaporated, diluted with ethyl acetate, washed with dilute HCl, dried over sodium sulphate and evaporated to afford a beige solid (0.56 g), MS (+CI) 237 ([M+H]+), 1H NMR (CDCl3) 9.47 (1H, br. s), 6.92 (1H, m), 6.53 (1H, m), 6.25 (1H, m), 4.00 (4H, s), 3.91 (4H, t, J 5.4 Hz), 1.78 (4H, t, J 5.8 Hz).